Cas no 300367-40-2 (Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI))

• Product Name: Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI)
• CAS No: 300367-40-2
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 915886
• PubChem ID: 45122955
• Update Time: 2025-04-19

Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(ethylamino)thioxomethyl]-, ethyl ester (9CI)
• DB-254646
• Ethyl (ethylcarbamothioyl)carbamate
• AKOS040794577
• 300367-40-2
• SCHEMBL5455357
• ethyl N-(ethylcarbamothioyl)carbamate

• Inchi： 1S/C6H12N2O2S/c1-3-7-5(11)8-6(9)10-4-2/h3-4H2,1-2H3,(H2,7,8,9,11)
• InChI Key： BBNSXBXBPJDPHW-UHFFFAOYSA-N
• SMILES： S=C(NC(=O)OCC)NCC

Computed Properties

• Exact Mass: 176.06194880g/mol
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives